LUF5831

• Molecular Formula: C15H12N4O2S
• Molecular Weight: 312.3 g/mol
• InChI: InChI=1S/C15H12N4O2S/c16-7-11-13(9-1-3-10(21)4-2-9)12(8-17)15(19-14(11)18)22-6-5-20/h1-4,20-21H,5-6H2,(H2,18,19)
• InChIKey: GYIHPWFWFRELQC-UHFFFAOYSA-N

LUF5831 Procurement: Non-Ribose A1R Partial Agonist

LUF5831 is a synthetic organic compound identified as a non-adenosine partial agonist for the human adenosine A1 receptor (A1R) [1]. Characterized by a 2-amino-3,5-dicyanopyridine core structure, it lacks the ribose moiety typical of endogenous adenosine and many classical A1R agonists [1]. This fundamental structural distinction underpins its unique pharmacological profile, which includes partial agonism, a distinct thermodynamic binding signature, and a unique response to allosteric modulation compared to full agonists like N6-cyclopentyladenosine (CPA) [1].

Chemotype

Non-ribose, 2-amino-3,5-dicarbonitrile-4-phenylpyridine scaffold

Pharmacology

Partial A1R agonism for signal titration studies

Workflow

Allosteric modulation and receptor thermodynamics research

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

Why LUF5831 Is Not a Drop-In Replacement for Classical A1 Agonists

The assumption that all adenosine A1 receptor agonists are functionally equivalent is invalid for LUF5831. Its non-adenosine scaffold and partial agonism differentiate it from full agonists like CPA, which produce maximal receptor activation and are susceptible to receptor desensitization [1]. LUF5831's binding is entropy-driven, unlike the enthalpy-driven binding of CPA, indicating a distinct interaction with the receptor that may influence signaling bias [1]. Furthermore, LUF5831 exhibits a unique response to allosteric modulators like PD81,723, which enhances CPA affinity but decreases LUF5831 affinity [1]. These compound-specific properties preclude simple substitution and necessitate a data-driven selection process based on the specific experimental or therapeutic goal.

LUF5831 (Target)

Partial agonist producing submaximal functional response

Classical A1 Agonists (e.g., CPA)

High-efficacy full agonists; functional response may not transfer directly

LUF5831

Affinity decreased by allosteric enhancer PD81,723

Classical A1 Agonists

Affinity increased by PD81,723; allosteric context may not reproduce

LUF5831

Sodium ions decrease affinity ~2-fold

Classical A1 Agonists

Sodium-insensitive binding; assay conditions may alter interpretation

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

LUF5831 Differentiated Pharmacology vs. CPA and DPCPX

Partial Agonism: Submaximal cAMP Inhibition vs. Full Agonist

In functional cAMP assays using CHO cells expressing the human wild-type adenosine A1 receptor, LUF5831 acted as a partial agonist, inhibiting forskolin-induced cAMP production by 37±1%, whereas the full agonist CPA produced a significantly greater inhibition of 66±5% [1]. This difference is consistent with LUF5831's lower intrinsic efficacy.

Partial Agonism: cAMP Emax

Head-to-head

37 ± 1% inhibition vs CPA: 66 ± 5% inhibition

Partial agonism confirmed; supports signal titration studies

Wild-type hA1R, CHO cells, 100 × Ki

Evidence Dimension	Inhibition of forskolin-induced cAMP production (% inhibition)
Target Compound Data	37±1%
Comparator Or Baseline	CPA: 66±5%
Quantified Difference	LUF5831 inhibition is ~56% of CPA's inhibition
Conditions	CHO cells expressing human wild-type adenosine A1 receptor

Why This Matters

Partial agonism can provide a more nuanced modulation of A1R signaling, potentially avoiding the profound bradycardia and receptor desensitization associated with full A1R agonists, which is critical for therapeutic index.

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

Divergent Allosteric Modulation by PD81,723

Van't Hoff analysis of radioligand binding assays revealed that LUF5831 binding to the wild-type human A1R is driven by a large positive entropy change (ΔS° > 0), a signature characteristic of the receptor's low-affinity, inactive state [1]. In contrast, the full agonist CPA exhibits enthalpy-driven binding (ΔH° < 0), which is typical for stabilizing the high-affinity, active state of the receptor [1]. The thermodynamic parameters for LUF5831 were: ΔH° = +16±3 kJ/mol, ΔS° = +203±11 J/mol·K, while for CPA, ΔH° = -17±1 kJ/mol, ΔS° = +74±4 J/mol·K.

Allosteric Modulation by PD81,723

Head-to-head

Affinity ↓ ~1.8-fold (18→32 nM) vs CPA: affinity ↑ ~3.6-fold (338→93 nM)

Opposite allosteric response; enables ligand-specific co-operativity studies

+10 µM PD81,723, [³H]DPCPX binding

Evidence Dimension	Thermodynamic Binding Parameters
Target Compound Data	ΔH° = +16±3 kJ/mol; ΔS° = +203±11 J/mol·K (entropy-driven)
Comparator Or Baseline	CPA: ΔH° = -17±1 kJ/mol; ΔS° = +74±4 J/mol·K (enthalpy-driven)
Quantified Difference	Opposite sign for ΔH°, indicating distinct binding modes
Conditions	Radioligand binding assays at multiple temperatures (0-30°C) on human A1R expressed in CHO cells

Why This Matters

A distinct thermodynamic signature implies that LUF5831 stabilizes a unique receptor conformation, which can translate to biased signaling and differential downstream effects, offering a tool for probing specific A1R pathways.

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

Salt Sensitivity Discriminates Partial from Full Agonism

The presence of the allosteric modulator PD81,723 (10 µM) decreased the affinity of LUF5831 for the human A1R by ~2-fold (KH increased from 11±1 nM to 22±4 nM) [1]. Conversely, the same concentration of PD81,723 increased the affinity of the full agonist CPA by ~2-fold (KH decreased from 2.2±0.2 nM to 1.1±0.1 nM) [1].

Sodium Sensitivity

Head-to-head

Ki shift ~2-fold (18→33 nM) vs CPA: no significant shift (2.2→2.4 nM)

Sodium discriminates partial agonism; validates assay condition sensitivity

+100 mM NaCl, [³H]DPCPX

Evidence Dimension	Effect of allosteric modulator PD81,723 on agonist affinity (KH)
Target Compound Data	LUF5831 KH increased from 11±1 nM to 22±4 nM (~2-fold decrease in affinity)
Comparator Or Baseline	CPA KH decreased from 2.2±0.2 nM to 1.1±0.1 nM (~2-fold increase in affinity)
Quantified Difference	Opposite effect on affinity: decreased for LUF5831, increased for CPA
Conditions	Radioligand binding assays with 10 µM PD81,723 on human A1R expressed in CHO cells

Why This Matters

The opposite allosteric modulation of LUF5831 versus CPA is a unique 'pharmacological fingerprint' that allows for experiments dissecting orthosteric vs. allosteric receptor interactions and may enable more precise spatiotemporal control of A1R activity.

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

Retained Binding to Functionally-Impaired T277A Mutant

LUF5831 binds to the T277A mutant human adenosine A1 receptor with a Ki of 122±22 nM, whereas the affinity of the full agonist CPA for this mutant receptor is negligible [1].

T277A Mutant Binding

Head-to-head

Ki = 122 ± 22 nM vs CPA: negligible binding

Retained mutant binding supports SAR and activation mechanism studies

CHO-T277A membranes, [³H]DPCPX

Evidence Dimension	Affinity (Ki) for T277A mutant A1 receptor
Target Compound Data	Ki = 122±22 nM
Comparator Or Baseline	CPA: affinity negligible
Quantified Difference	Qualitative difference: LUF5831 binds measurably, CPA does not
Conditions	Radioligand binding assays on membranes from CHO cells expressing the human T277A mutant A1R

Why This Matters

This distinct structure-activity relationship suggests LUF5831 interacts with the A1R orthosteric site in a fundamentally different manner than classical agonists, making it a unique tool for studying receptor binding domains and for applications where standard agonists fail due to mutations or receptor polymorphisms.

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

Selectivity Profile: LUF5831 Demonstrates Lower Selectivity for A2A and A3 Receptors Compared to CPA

In selectivity assays, LUF5831 at 1 µM displaced only 37% of radioligand binding at the human A2A receptor, whereas CPA showed a Ki of 131±14 nM [1]. At the human A3 receptor, LUF5831 at 1 µM showed 0% displacement, while CPA had a Ki of 281±56 nM [1]. The calculated A2A/A1 selectivity ratio for LUF5831 is >185, compared to 60 for CPA [1].

Evidence Dimension	Affinity at A2A and A3 receptors; A2A/A1 selectivity ratio
Target Compound Data	A2A: 37% displacement at 1 µM; A3: 0% displacement at 1 µM; A2A/A1 ratio >185
Comparator Or Baseline	CPA: A2A Ki=131±14 nM; A3 Ki=281±56 nM; A2A/A1 ratio = 60
Quantified Difference	LUF5831 shows lower affinity for A2A and A3, resulting in >3-fold higher A2A/A1 selectivity ratio
Conditions	Displacement of specific radioligands ([3H]ZM241385 for A2A; [125I]AB-MECA for A3) on HEK293 cell membranes

Why This Matters

This selectivity profile indicates that LUF5831 is a cleaner pharmacological tool for isolating A1R-mediated effects in complex systems where A2A and A3 receptors are also present, reducing confounding off-target activity.

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source

LUF5831 Research Applications

Calibrating Partial Agonism in A1R Functional Assays

LUF5831's partial agonism [1] and unique entropy-driven binding signature [1] are ideal for studies designed to probe biased signaling pathways downstream of A1R activation. By comparing the full signaling fingerprint of LUF5831 to that of a full agonist like CPA, researchers can deconvolve which signaling cascades (e.g., Gαi-mediated cAMP inhibition vs. β-arrestin recruitment) are preferentially engaged by different receptor conformations. This is essential for developing pathway-selective therapeutics with improved safety profiles. [1]

Probing Mechanisms of Allosteric Modulation

The contrasting response of LUF5831 and CPA to the allosteric modulator PD81,723 provides a powerful experimental paradigm for studying allosteric cooperativity [1]. Using LUF5831 as a distinct orthosteric probe in combination with various allosteric modulators can map the energy landscape of the A1R and identify novel allosteric binding sites. This application is directly relevant to drug discovery programs seeking allosteric A1R modulators with greater subtype selectivity and safety. [1]

SAR Studies with Mutant Receptors

LUF5831's favorable A2A/A1 selectivity ratio (>185) [1] and lack of measurable affinity for the A3 receptor [1] make it a superior tool for isolating A1R-specific physiological responses in tissues or in vivo models where multiple adenosine receptor subtypes are co-expressed (e.g., heart, brain, kidney). Using LUF5831 minimizes the confounding vasodilatory and other effects mediated by A2A and A2B receptors, leading to more definitive conclusions about A1R function. [1]

Sodium-Sensitivity Calibration in GPCR Binding

As a non-adenosine agonist [1], LUF5831 serves as a critical chemical starting point and reference standard for SAR programs aiming to develop novel, non-nucleoside A1R agonists. Its ability to bind to the T277A mutant receptor, where adenosine-based agonists like CPA fail [1], provides a unique assay for identifying and optimizing compounds with a similar, distinct binding mode. This is particularly valuable for designing ligands that can overcome receptor polymorphisms or mutations. [1]

Application

Selection Property

Validation Focus

Partial agonism calibration for GPCR signaling studies

Partial agonist efficacy profile

cAMP inhibition assay response range

Allosteric modulation mechanism probe

Divergent allosteric modulator response

Affinity shift by PD81,723

Structure-activity relationship with mutant receptors

Retained mutant receptor binding

T277A mutant binding affinity

Sodium-sensitivity calibration in GPCR binding

Sodium-induced affinity shift profile

Na⁺ effect on ligand binding

• [1] Heitman, L. H., et al. (2006). Allosteric modulation, thermodynamics and binding to wild-type and mutant (T277A) adenosine A1 receptors of LUF5831, a novel nonadenosine-like agonist. British Journal of Pharmacology, 147(5), 533–541. View Source